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Compound of Interest

Compound Name: 4-Amino-5-chloro-2-fluorophenol

Cat. No.: B1279493 Get Quote

In-Depth Technical Guide: 4-Amino-5-chloro-2-
fluorophenol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Amino-5-chloro-2-
fluorophenol, a halogenated aromatic amine of interest in synthetic and medicinal chemistry.

Due to the limited availability of specific experimental data for this compound, this guide

leverages information on structurally related aminophenol derivatives to discuss potential

synthesis routes, biological activities, and relevant experimental protocols. This document aims

to serve as a foundational resource for researchers and professionals in drug development and

chemical synthesis.

Chemical Identity and Properties
4-Amino-5-chloro-2-fluorophenol is a substituted phenol containing amino, chloro, and fluoro

functional groups. These substituents are expected to influence its chemical reactivity and

biological properties.

Table 1: Physicochemical Properties of 4-Amino-5-chloro-2-fluorophenol
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Property Value Reference

CAS Number 847872-10-0 [1]

Molecular Formula C₆H₅ClFNO [1]

Molecular Weight 161.56 g/mol [1]

Appearance

Not specified (typically off-

white to brown solid for similar

compounds)

Purity
≥97% (as specified by

commercial suppliers)
[1]

Storage
Store under inert gas (e.g.,

Argon)
[1]

Potential Synthesis Routes
While a specific, peer-reviewed synthesis for 4-Amino-5-chloro-2-fluorophenol is not readily

available in the searched literature, a general approach can be inferred from established

methods for synthesizing substituted aminophenols. A common strategy involves the reduction

of a corresponding nitrophenol.

A patent for the synthesis of the related isomer, 5-amino-2-chloro-4-fluorophenol, describes the

hydrolysis of (5-amino-2-chloro-4-fluorophenyl) ethyl carbonate.[2] Another general method

involves the catalytic hydrogenation of a nitrophenol precursor. For instance, 4-chloro-2-

aminophenol can be prepared by the reduction of 4-chloro-2-nitrophenol using catalysts like

Raney Nickel or platinum on carbon.[3][4]

Below is a generalized workflow for the synthesis of a substituted aminophenol.

Substituted Nitrophenol Precursor Reduction Reaction
(e.g., Catalytic Hydrogenation with Pd/C or Raney Ni)

Work-up and Purification
(e.g., Filtration, Crystallization) Substituted Aminophenol Product
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Caption: Generalized workflow for the synthesis of substituted aminophenols.

Potential Biological Activities and Applications in
Drug Development
Halogenated aminophenol derivatives are recognized for their diverse biological activities and

are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals. The

presence of fluorine, in particular, can enhance metabolic stability, binding affinity, and

bioavailability of drug candidates.[5]

While specific studies on 4-Amino-5-chloro-2-fluorophenol are lacking, related aminophenol

derivatives have demonstrated a range of biological effects:

Anticancer Activity: Para-aminophenol is a key building block in the synthesis of oncology

drugs, such as Cabozantinib, a tyrosine kinase inhibitor. Derivatives of p-aminophenol have

been investigated as potential antiproliferative agents.[6]

Antimicrobial Properties: Schiff base derivatives of 4-aminophenol have shown broad-

spectrum activity against various bacterial and fungal strains.[7]

Antioxidant Activity: The phenolic hydroxyl group in aminophenol derivatives suggests

potential for antioxidant properties through scavenging of free radicals.[8][9]

Enzyme Inhibition: Certain aminophenol derivatives have been evaluated for their inhibitory

effects on enzymes like α-amylase and α-glucosidase, suggesting potential antidiabetic

applications.[7]

The unique combination of chloro and fluoro substituents on the 4-amino-5-chloro-2-
fluorophenol scaffold makes it an attractive candidate for further investigation in these areas.

Aminophenol Derivatives

Enzyme Inhibition
(e.g., Kinases, Amylase)

Antioxidant Activity
(Free Radical Scavenging)

Antimicrobial Action
(e.g., DNA Gyrase Inhibition) Antiproliferative Effects
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Caption: Potential biological pathways involving aminophenol derivatives.

Experimental Protocols (Adapted from Related
Compounds)
Detailed experimental protocols for 4-Amino-5-chloro-2-fluorophenol are not available.

However, the following sections provide methodologies for the synthesis and biological

evaluation of structurally similar aminophenol derivatives, which can serve as a starting point

for research.

General Synthesis of a Schiff Base Derivative of 4-
Aminophenol
This protocol is adapted from the synthesis of various 4-aminophenol Schiff bases.[7]

Reagent Preparation: Dissolve equimolar amounts of the aminophenol starting material and

a selected aldehyde or ketone individually in absolute ethanol.

Reaction: Mix the two ethanolic solutions and stir at room temperature for 10-30 minutes.

Add 2-3 drops of glacial acetic acid to catalyze the reaction.

Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

Isolation: Upon completion, the precipitated product is collected by filtration.

Purification: Recrystallize the crude product from absolute ethanol to obtain the purified

Schiff base derivative.

Drying: Dry the final product in a vacuum desiccator.

In Vitro Antimicrobial Assay (Agar Well Diffusion
Method)
This is a general procedure to screen for antimicrobial activity.
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Media Preparation: Prepare and sterilize Mueller-Hinton agar for bacteria or Sabouraud

dextrose agar for fungi.

Inoculation: Inoculate the sterile agar plates with the test microorganisms.

Well Preparation: Create wells of a defined diameter in the agar using a sterile borer.

Compound Application: Add a specific concentration of the test compound (dissolved in a

suitable solvent like DMSO) to each well. A solvent control and a standard antibiotic are also

included.

Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 25°C

for fungi) for 24-48 hours.

Data Collection: Measure the diameter of the zone of inhibition around each well.

Safety and Handling
Substituted aminophenols should be handled with care. For the related compound 2-amino-4-

chlorophenol, it is noted to be harmful if swallowed and may cause skin irritation and allergic

reactions.[4][10] It is also suspected of causing cancer.[10]

Recommended safety precautions include:

Working in a well-ventilated fume hood.

Wearing appropriate personal protective equipment (gloves, safety goggles, lab coat).

Avoiding inhalation of dust and contact with skin and eyes.

Storing the compound in a tightly sealed container under an inert atmosphere.

Conclusion
4-Amino-5-chloro-2-fluorophenol represents a chemical scaffold with significant potential in

drug discovery and materials science. While direct experimental data is currently sparse, this

guide provides a framework for its synthesis, potential biological activities, and handling based
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on established knowledge of related aminophenol derivatives. Further research is warranted to

fully elucidate the properties and applications of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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